N-(2-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(2-ethylphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C22H28N2O4S/c1-3-17-8-4-5-10-21(17)23-22(25)16-18-9-6-7-15-24(18)29(26,27)20-13-11-19(28-2)12-14-20/h4-5,8,10-14,18H,3,6-7,9,15-16H2,1-2H3,(H,23,25)
• InChI Key: GDFLCXWPGWNLHR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(2-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as EPPA, is a chemical compound that has been studied for its potential use in scientific research. It is a member of the piperidine class of compounds, which are known for their diverse biological activities. EPPA has been shown to have potential applications in the fields of neuroscience, pharmacology, and drug discovery.

Scientific Research Applications

Enzyme Inhibitory Activities

N-substituted acetamide derivatives, including compounds related to N-(2-ethylphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, have been synthesized and evaluated for their enzyme inhibitory potential. Notably, these compounds have demonstrated significant inhibitory activities against enzymes such as bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase, indicating potential applications in medicinal chemistry and therapeutic research (Virk et al., 2018).

Antibacterial Potentials

Research has also been conducted on acetamide derivatives bearing piperidine and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. Some of these compounds, including those structurally similar to this compound, have shown considerable antibacterial activity against various strains such as Salmonella typhi, Escherichia coli, and Staphylococcus aureus (Iqbal et al., 2017).

Anticancer Effects

There's ongoing research into the anticancer effects of sulfonamide-derived compounds, including those structurally related to this compound. These compounds have been tested against various cancer cell lines, demonstrating variable cytotoxicity and potential anticancer properties (Eldeeb et al., 2022).

Synthesis and Characterization

The compound and its derivatives have been subjects of extensive synthetic and characterization studies. These studies often involve the synthesis of various derivatives and their subsequent analysis using techniques like IR, NMR, and mass spectrometry, contributing to the understanding of their properties and potential applications in different fields of research (Spjut et al., 2010).